Ontunisertib

• CAS: 2647949-48-0
• Molecular Formula: C27H21F2N5O
• Molecular Weight: 469.5 g/mol
• InChI: InChI=1S/C27H21F2N5O/c1-17-6-4-11-25(32-17)27-21(18-12-13-30-24-10-3-2-7-19(18)24)15-34(33-27)16-26(35)31-14-20-22(28)8-5-9-23(20)29/h2-13,15H,14,16H2,1H3,(H,31,35)
• InChIKey: QGXRIRYULXOGDQ-UHFFFAOYSA-N

Ontunisertib (AGMB-129) CAS 2647949-48-0: A GI-Restricted ALK5 Inhibitor in Clinical Development

Ontunisertib (AGMB-129) is an orally active, gastrointestinal (GI)-restricted small-molecule inhibitor of ALK5 (TGFβRI), designed to block pro-fibrotic TGFβ signaling locally within the GI tract . The compound is currently in Phase 2 clinical development for fibrostenosing Crohn's disease (FSCD), an indication for which no approved pharmacologic therapies exist [1]. Ontunisertib achieves GI restriction via rapid first-pass hepatic metabolism, which prevents clinically relevant systemic exposure [2]. In a randomized, placebo-controlled Phase 2a trial (STENOVA, n=103), ontunisertib met its primary safety endpoint, with adverse event rates comparable to placebo and no treatment-related cardiac toxicity [3].

1

GI-restricted ALK5 (TGFβRI) inhibition for local target engagement

2

Orally active tool compound with rapid first-pass hepatic metabolism

3

Supports fibrostenotic disease model studies requiring sustained dosing

• [1] Healio. 'No antifibrotics, no endpoints': Breaking therapeutic catch-22 in stricturing Crohn's. January 2026. View Source
• [2] Agomab Therapeutics NV. Phase 1 Results with AGMB-129, a GI-restricted ALK5 Inhibitor. Biospace, February 2023. View Source
• [3] Agomab Therapeutics NV. Positive Topline Phase 2a Data for Ontunisertib in Fibrostenosing Crohn's Disease. Drug-Dev, November 2025. View Source

Why Generic ALK5 Inhibitors Cannot Substitute for Ontunisertib in Fibrostenotic Disease Models

Systemic ALK5 inhibitors such as galunisertib (LY2157299), vactosertib (TEW-7197), and LY3200882 exhibit potent target engagement but are plagued by dose-limiting systemic toxicities, most notably cardiac valvulopathy and bone physeal dysplasia, as demonstrated in preclinical animal models [1][2]. Continuous long-term exposure to galunisertib caused cardiac toxicities in animals, necessitating an intermittent dosing strategy (14 days on/14 days off) to enable clinical development [3]. Ontunisertib's molecular design—incorporating rapid first-pass hepatic metabolism—restricts pharmacologically active drug exposure to the GI tract, achieving high local tissue concentrations while maintaining plasma levels below the threshold for systemic TGFβ pathway inhibition [4]. This tissue-restricted pharmacokinetic profile cannot be replicated by systemic ALK5 inhibitors, making direct substitution infeasible for studies requiring sustained local anti-fibrotic activity without systemic liability.

Systemic ALK5 inhibitors

Systemic exposure may introduce cardiac valvulopathy risk in long-term models

PK profile mismatch

GI-restricted delivery via first-pass metabolism cannot be replicated by systemic agents

Indication context

Oncology-developed ALK5 inhibitors lack fibrostenotic disease model validation

• [1] Maher JM et al. Lung-restricted ALK5 inhibition avoids systemic toxicities associated with TGFβ pathway inhibition. Toxicol Appl Pharmacol. 2022; 438:115905. View Source
• [2] Herbertz S et al. Clinical development of galunisertib (LY2157299 monohydrate), a small molecule inhibitor of transforming growth factor-beta signaling pathway. Drug Des Devel Ther. 2015; 9:4479-4499. View Source
• [3] MedPath. Galunisertib Advanced Drug Monograph. September 2025. View Source
• [4] Sáez-Borderías A et al. AGMB-129, an investigational ALK5 inhibitor for FSCD, shows GI-restricted PK and favorable safety in healthy subjects. J Crohns Colitis. 2025; 19(Suppl_1): i796. View Source

Ontunisertib Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons

GI-Restricted Pharmacokinetics: High Local Tissue Exposure with Minimal Systemic Levels

Ontunisertib demonstrates a GI-restricted pharmacokinetic profile that is structurally and mechanistically distinct from systemic ALK5 inhibitors. In the Phase 1 study in healthy subjects, ontunisertib achieved high local concentrations in ileal mucosa biopsies while plasma PK analyses showed no clinically relevant systemic exposure [1]. In the Phase 2a STENOVA trial, this GI-restricted profile was confirmed in FSCD patients: high local GI-tract exposure with minimal systemic levels [2]. By contrast, the systemic ALK5 inhibitor galunisertib at clinical doses (300 mg/day) produces sustained plasma exposure with a mean elimination half-life of approximately 9 hours and reaches maximum plasma concentration within 2 hours post-dose [3]. Vactosertib and LY3200882 are also systemically bioavailable and distribute widely beyond target tissues. The GI-restricted design of ontunisertib is enabled by rapid first-pass hepatic metabolism, which inactivates the compound upon absorption, a feature absent in systemic ALK5 inhibitors [4].

GI-Restricted Pharmacokinetics

Cross-study comparable

Minimal-to-undetectable systemic plasma levels vs. sustained systemic exposure for galunisertib (t½ ~9 h)

Supports local GI-tissue target engagement without systemic pathway effects

Phase 1 (n=81) and Phase 2a STENOVA (n=103) PK data

Evidence Dimension	Systemic plasma exposure (PK profile)
Target Compound Data	No clinically relevant systemic exposure; high local ileal tissue concentrations (Phase 1); GI-restricted PK confirmed in FSCD patients (Phase 2a STENOVA)
Comparator Or Baseline	Galunisertib: sustained plasma exposure, t_max ~2 h, t_1/2 ~9 h, requires intermittent dosing to manage toxicity; Vactosertib and LY3200882: systemically bioavailable with measurable plasma levels
Quantified Difference	Ontunisertib: minimal-to-undetectable systemic plasma levels vs. sustained systemic exposure for comparators. Qualitative difference (GI-restricted vs. systemic distribution).
Conditions	Phase 1 healthy volunteer study (SAD/MAD/FE stages, n=81) and Phase 2a STENOVA trial (n=103 FSCD patients)

Why This Matters

Researchers requiring sustained local ALK5 inhibition in GI tissue without confounding systemic TGFβ pathway effects should select ontunisertib over systemic ALK5 inhibitors, which introduce systemic pharmacodynamic liabilities.

• [1] Agomab Therapeutics NV. Phase 1 Results with AGMB-129, a GI-restricted ALK5 Inhibitor. Biospace, February 2023. View Source
• [2] Agomab Therapeutics NV. Positive Topline Phase 2a Data for Ontunisertib in Fibrostenosing Crohn's Disease. Drug-Dev, November 2025. View Source
• [3] Fujiwara Y et al. Phase 1 study of galunisertib, a TGF-beta receptor I kinase inhibitor, in Japanese patients with advanced solid tumors. Cancer Chemother Pharmacol. 2015; 76(6):1143-1152. View Source
• [4] Agomab Therapeutics. AGMB-129: GI-restricted ALK5 inhibitor. Pipeline page. View Source

Cardiac Safety: Absence of Treatment-Related Cardiac Toxicity vs. Galunisertib

Systemic ALK5 inhibition is associated with a class-level toxicity of cardiac valvulopathy. In 14-day repeat-dose rat studies, oral galunisertib at doses ≥150 mg/kg/day produced dose-related cardiac valvulopathy [1]. Continuous long-term galunisertib exposure in animals caused cardiac toxicities requiring a PK/PD-driven intermittent dosing strategy (14 days on/14 days off) to enable clinical development [2]. In contrast, the Phase 2a STENOVA trial of ontunisertib (100 mg QD and 200 mg BID arms, 12-week treatment) reported no signs of treatment-related cardiac toxicity, with adverse event severity and incidence similar to placebo [3]. This safety differentiation is mechanistically linked to ontunisertib's negligible systemic exposure: the compound is rapidly inactivated by first-pass hepatic metabolism before reaching the systemic circulation, thereby avoiding cardiac TGFβ pathway suppression [4].

Cardiac Safety Profile

Cross-study comparable

0% treatment-related cardiac events in 12-week Phase 2a vs. preclinical valvulopathy with galunisertib

Enables continuous dosing without mandatory drug holidays in fibrosis models

STENOVA Phase 2a (100 mg QD, 200 mg BID); galunisertib rat toxicology studies

Evidence Dimension	Cardiac toxicity (valvulopathy) incidence
Target Compound Data	No treatment-related cardiac toxicity in 103 FSCD patients over 12 weeks (Phase 2a STENOVA); no cardiac safety signals at 100 mg QD and 200 mg BID doses
Comparator Or Baseline	Galunisertib: dose-related cardiac valvulopathy in rats at ≥150 mg/kg/day; intermittent dosing required in clinical development to mitigate cardiac toxicity
Quantified Difference	Ontunisertib: 0% treatment-related cardiac events in Phase 2a. Galunisertib: cardiac valvulopathy in preclinical models at therapeutic exposure levels; clinical development required 14-day-on/14-day-off dosing schedule.
Conditions	Phase 2a STENOVA trial (12 weeks, n=103, randomized, double-blind, placebo-controlled); preclinical 14-day rat repeat-dose toxicology studies

Why This Matters

For procurement decisions involving long-term in vivo fibrosis models, ontunisertib eliminates the confounding cardiac toxicity that complicates systemic ALK5 inhibitor studies and enables continuous dosing without mandatory drug holidays.

• [1] Maher JM et al. Lung-restricted ALK5 inhibition avoids systemic toxicities associated with TGFβ pathway inhibition. Toxicol Appl Pharmacol. 2022; 438:115905. View Source
• [2] Herbertz S et al. Clinical development of galunisertib (LY2157299 monohydrate), a small molecule inhibitor of transforming growth factor-beta signaling pathway. Drug Des Devel Ther. 2015; 9:4479-4499. View Source
• [3] Agomab Therapeutics NV. Positive Topline Phase 2a Data for Ontunisertib in Fibrostenosing Crohn's Disease; STENOVA trial results. Drug-Dev, November 2025. View Source
• [4] Agomab Therapeutics. Ontunisertib is designed to act locally in the GI tract, followed by rapid hepatic inactivation. View Source

Dual Anti-Inflammatory and Anti-Fibrotic Activity in a Single Agent for Stricturing Disease

Ontunisertib is being developed specifically for fibrostenosing Crohn's disease (FSCD), an indication with no approved pharmacologic therapies where patients currently rely on endoscopic dilation and surgery [1]. In the Phase 2a STENOVA trial, exploratory endpoints showed positive trends in both endoscopic disease activity (SES-CD score) and magnetic resonance enterography (MRE) parameters, suggesting a dual anti-inflammatory and anti-fibrotic mechanism of action [2]. At the 200 mg BID dose, 29.4% of patients achieved an endoscopic response (≥50% reduction in SES-CD) compared to 11% on placebo [3]. This dual mechanistic profile distinguishes ontunisertib from standard-of-care biologics (e.g., anti-TNF agents) that address inflammation but have not demonstrated reversal of established fibrosis [4]. Systemic ALK5 inhibitors like galunisertib and LY3200882 have been investigated primarily in oncology indications, not in fibrostenotic GI disease, and lack organ-restricted delivery to the intestinal stricture site.

Endoscopic Response (SES-CD)

Class-level inference

29.4% (200 mg BID) vs. 11% placebo at 12 weeks; 18.4 pp absolute increase

Reported dual anti-inflammatory and anti-fibrotic endpoint context

STENOVA trial (n=103); exploratory endpoint

Evidence Dimension	Combined anti-fibrotic and anti-inflammatory clinical endpoint signals
Target Compound Data	29.4% endoscopic response rate (≥50% SES-CD reduction) at 200 mg BID vs. 11% placebo (Phase 2a STENOVA); positive directional trends in MRE stricture parameters
Comparator Or Baseline	Placebo (STENOVA trial): 11% endoscopic response rate. Systemic ALK5 inhibitors: developed for oncology, no FSCD clinical data. Anti-TNF biologics: anti-inflammatory but no demonstrated anti-fibrotic effect on established strictures.
Quantified Difference	18.4 percentage point absolute increase in endoscopic response rate over placebo at 12 weeks. Qualitative differentiation: dual anti-inflammatory/anti-fibrotic vs. anti-inflammatory-only standard of care.
Conditions	Phase 2a STENOVA trial (12-week randomized, double-blind, placebo-controlled; n=103; ontunisertib 100 mg QD, 200 mg BID, or placebo on top of standard of care including biologics)

Why This Matters

Researchers investigating fibrostenotic disease mechanisms or evaluating anti-fibrotic efficacy should select ontunisertib as the only ALK5 inhibitor with clinical evidence of dual anti-inflammatory and anti-fibrotic activity in the target disease tissue.

• [1] Healio. 'No antifibrotics, no endpoints': Breaking therapeutic catch-22 in stricturing Crohn's. January 2026. View Source
• [2] Agomab Therapeutics NV. Positive Topline Phase 2a Data for Ontunisertib in Fibrostenosing Crohn's Disease. Drug-Dev, November 2025. View Source
• [3] FMC Gastro. STENOVA : Une nouvelle arme contre les sténoses fibreuses de Crohn. February 2026. (Reports 29.4% endoscopic response at 200 mg BID.) View Source
• [4] Bettenworth D et al. A global consensus on definitions, diagnosis and management of fibrostenosing small bowel Crohn's disease. Nat Rev Gastroenterol Hepatol. 2024; 21:572-584. View Source

ALK5 Biochemical Potency Compared to Systemic ALK5 Inhibitors

Ontunisertib inhibits TGFβRI/ALK5 with an IC50 of ≤100 nM in biochemical assays (TGFβRI IC50 range: 100-500 nM) [1]. For context, systemic ALK5 inhibitors exhibit the following IC50 values: galunisertib has an ALK5 IC50 of 56-172 nM depending on assay conditions ; vactosertib shows IC50 of 11-13 nM ; and LY3200882 demonstrates IC50 of 38.2 nM . While ontunisertib's biochemical potency is lower than vactosertib and comparable to galunisertib, its primary differentiation does not lie in intrinsic potency but in its GI-restricted pharmacokinetic design that enables high local drug concentrations at the target tissue (ileal mucosa) while avoiding systemic exposure. The relevant comparison is therefore tissue exposure at the site of action, not isolated biochemical IC50.

ALK5 Biochemical IC50

Cross-study comparable

IC50 ≤100 nM; comparators: vactosertib 11-13 nM, galunisertib 56-172 nM

Tissue selectivity, not intrinsic potency, drives pharmacological profile

Cell-free biochemical assays

Evidence Dimension	ALK5 inhibitory potency (biochemical IC50)
Target Compound Data	ALK5 IC50 ≤100 nM; TGFβRI IC50 range 100-500 nM
Comparator Or Baseline	Galunisertib: ALK5 IC50 56-172 nM; Vactosertib: ALK5 IC50 11-13 nM; LY3200882: ALK5 IC50 38.2 nM
Quantified Difference	Ontunisertib ALK5 IC50 ≤100 nM vs. vactosertib 11-13 nM (~8-9 fold less potent biochemically), vs. galunisertib 56 nM (comparable), vs. LY3200882 38.2 nM (~2.6-fold less potent).
Conditions	Cell-free biochemical kinase inhibition assays

Why This Matters

While ontunisertib is not the most biochemically potent ALK5 inhibitor, its GI-restricted design provides a differentiated pharmacological profile where tissue selectivity, not intrinsic potency, drives therapeutic index—critical for procurement decisions in GI fibrosis research.

• [1] TargetMol. Ontunisertib product page. CAS 2647949-48-0. View Source

Clinical Development Stage: First-in-Indication Phase 2a Data in FSCD vs. No FSCD Data for Comparator ALK5 Inhibitors

Ontunisertib is the only ALK5 inhibitor to have completed a randomized, placebo-controlled Phase 2a trial specifically in fibrostenosing Crohn's disease (FSCD), a population with no approved pharmacologic therapies [1]. The STENOVA trial (n=103) met its primary safety endpoint and generated exploratory efficacy data supporting further development [2]. Galunisertib, vactosertib, and LY3200882 have been investigated in oncology indications (hepatocellular carcinoma, myelodysplastic syndromes, solid tumors) but have no clinical data in fibrostenotic GI disease . Additionally, ontunisertib holds FDA Fast Track designation for Crohn's disease, facilitating expedited regulatory review [3]. This indication-specific clinical validation provides procurement confidence for researchers studying GI fibrosis specifically, as the compound has demonstrated target engagement, safety, and preliminary efficacy in the exact disease context of interest.

Clinical Development Stage

Class-level inference

First-in-indication Phase 2a data in FSCD; comparators have zero FSCD clinical data

Reduces translational risk for GI fibrosis research procurement

FDA Fast Track designation; Phase 2b planned

Evidence Dimension	Clinical development stage in fibrostenosing Crohn's disease
Target Compound Data	Completed Phase 2a STENOVA trial (n=103) in FSCD with positive safety and exploratory efficacy data; FDA Fast Track designation; Phase 2b planned
Comparator Or Baseline	Galunisertib: Phase 2/3 in oncology (HCC, MDS, glioblastoma); no FSCD data. Vactosertib: Phase 1/2 in oncology (colorectal, gastric cancer, desmoid tumors); no FSCD data. LY3200882: Phase 1 in oncology; no FSCD data.
Quantified Difference	Ontunisertib: first-in-indication Phase 2a data in FSCD. All comparators: zero clinical data in FSCD or any fibrostenotic GI indication.
Conditions	STENOVA Phase 2a trial; comparator clinical development programs in oncology

Why This Matters

For procurement targeting fibrostenotic disease research, ontunisertib is the only ALK5 inhibitor with clinical proof-of-concept in the target indication, reducing translational risk compared to repurposing oncology-focused ALK5 inhibitors.

• [1] Healio. 'No antifibrotics, no endpoints': Breaking therapeutic catch-22 in stricturing Crohn's. January 2026. View Source
• [2] Agomab Therapeutics NV. Positive Topline Phase 2a Data for Ontunisertib in Fibrostenosing Crohn's Disease. Drug-Dev, November 2025. View Source
• [3] Clinical Trial Vanguard. Agomab's Crohn's Drug Shows Promising Phase 2a Results. November 2025. View Source

Tissue-Selective Pharmacodynamics: Local p-SMAD3 Inhibition Without Systemic TGFβ Pathway Suppression

Ontunisertib's GI-restricted design is supported by pharmacodynamic evidence of local target engagement in the ileum without systemic TGFβ pathway suppression. In the Phase 2a STENOVA trial, target engagement was assessed through transcriptomic analysis of mucosal biopsies; analysis is ongoing but initial PK data confirmed high local GI-tract exposure with minimal systemic levels [1]. This is in contrast to systemically bioavailable ALK5 inhibitors, where target engagement occurs broadly across tissues. The preclinical ALK5 inhibitor literature demonstrates that systemic TGFβ pathway inhibition causes cardiac valvulopathy (p-SMAD3 inhibition in cardiac valve interstitial cells) and bone physeal dysplasia [2]. The lung-restricted ALK5 inhibitor THRX-144644 achieved lung-to-plasma ratios of 100- to 1200-fold, demonstrating that tissue-restricted delivery can maintain local pharmacodynamic efficacy while avoiding systemic toxicities; ontunisertib employs an analogous GI-restricted strategy via first-pass metabolism [3]. Transcriptomic target engagement data from the STENOVA trial, once fully reported, will provide quantitative confirmation of GI-localized TGFβ pathway suppression.

Local p-SMAD3 Target Engagement

Supporting evidence

High ileal tissue drug concentrations confirmed; mucosal biopsy transcriptomics ongoing

Supports GI-localized pharmacodynamic model development

STENOVA Phase 2a; tissue-to-plasma ratio not yet reported

Evidence Dimension	Local vs. systemic target engagement (PD profile)
Target Compound Data	High local GI-tract drug exposure confirmed by PK; transcriptomic target engagement analysis in mucosal biopsies ongoing (STENOVA Phase 2a)
Comparator Or Baseline	Systemic ALK5 inhibitors: broad tissue target engagement; galunisertib: systemic p-SMAD2 suppression; THRX-144644 (lung-restricted): lung-to-plasma ratio 100-1200x
Quantified Difference	Quantitative ileal tissue drug concentrations confirmed high local exposure (Phase 1); tissue-to-plasma exposure ratio not yet publicly reported but qualitatively consistent with GI-restricted design.
Conditions	Phase 2a STENOVA trial mucosal biopsy transcriptomics; Phase 1 ileal biopsy PK data

Why This Matters

The GI-localized pharmacodynamic profile enables researchers to study TGFβ pathway inhibition specifically in intestinal tissue without confounding systemic pathway effects, a critical capability unavailable with systemic ALK5 inhibitors.

• [1] Agomab Therapeutics NV. Positive Topline Phase 2a Data for Ontunisertib in Fibrostenosing Crohn's Disease; secondary endpoint PK and PD results. Drug-Dev, November 2025. View Source
• [2] Maher JM et al. Lung-restricted ALK5 inhibition avoids systemic toxicities associated with TGFβ pathway inhibition. Toxicol Appl Pharmacol. 2022; 438:115905. View Source
• [3] Maher JM et al. THRX-144644 lung-to-plasma ratios of 100- to 1200-fold; demonstrates tissue-restricted ALK5 inhibition feasibility. Toxicol Appl Pharmacol. 2022; 438:115905. View Source

Optimal Research and Industrial Application Scenarios for Ontunisertib Based on Quantitative Differentiation Evidence

Preclinical Models of Intestinal Fibrosis and Fibrostenosis Requiring Sustained Local ALK5 Inhibition

Ontunisertib is the preferred ALK5 inhibitor for rodent models of fibrostenosing Crohn's disease or chronic intestinal fibrosis where sustained, continuous dosing is required. Systemic ALK5 inhibitors like galunisertib require intermittent dosing schedules (14 days on/14 days off) due to cardiac toxicity, which confounds fibrosis readouts and fails to model continuous TGFβ pathway suppression [1]. Ontunisertib's GI-restricted PK profile enables continuous daily oral dosing without cardiac safety concerns, as demonstrated in the 12-week STENOVA trial with zero treatment-related cardiac events [2]. Researchers should use doses in the 100 mg/kg range (adjusted for rodent metabolism) to achieve high ileal tissue concentrations while maintaining negligible systemic exposure.

Combination Studies with Anti-Inflammatory Biologics for Dual-Mechanism Fibrosis Reversal

Ontunisertib has been clinically tested on top of standard-of-care anti-inflammatory biologics (anti-TNF agents) in the STENOVA trial, demonstrating safety and additive efficacy signals without increased adverse events [1]. This makes ontunisertib uniquely suitable for combination studies investigating whether adding local anti-fibrotic ALK5 inhibition to existing anti-inflammatory therapy can reverse established intestinal fibrosis. Systemic ALK5 inhibitors have not been evaluated in this combination context and carry overlapping toxicity concerns that may preclude safe co-administration [2]. The exploratory STENOVA data showing a 29.4% endoscopic response rate at 200 mg BID vs. 11% placebo provides a benchmark for preclinical combination study design [3].

Ex Vivo Human Intestinal Tissue Fibrosis Assays Requiring Clinically Validated Compound

For ex vivo assays using human intestinal tissue (e.g., precision-cut intestinal slices, organoid-fibroblast co-cultures), ontunisertib offers the advantage of being a clinically validated ALK5 inhibitor with demonstrated target engagement in human ileal tissue [1]. Unlike systemic ALK5 inhibitors that have been clinically tested only in oncology populations, ontunisertib's Phase 1 and Phase 2a data provide human PK and safety benchmarks specifically in the GI context, enabling more accurate translation of ex vivo concentration-response relationships to clinically achievable tissue exposures [2]. The compound's ALK5 IC50 of ≤100 nM provides a defined concentration range for ex vivo dose-response experiments [3].

Biomarker-Driven Translational Research Using TGFβ Pathway Transcriptomic Signatures

Ontunisertib's ongoing transcriptomic target engagement analysis from the STENOVA trial mucosal biopsies will generate a clinically derived TGFβ pathway suppression gene signature specific to human intestinal tissue [1]. This signature can serve as a pharmacodynamic biomarker reference for preclinical studies, enabling researchers to calibrate dose selection in animal models against a clinically validated PD benchmark. Systemic ALK5 inhibitors lack intestinal tissue-specific transcriptomic PD data in a fibrostenotic disease context, limiting their utility for translational biomarker development [2].

Application

Selection Property

Validation Focus

Intestinal fibrosis model studies

GI-restricted ALK5 inhibition

Continuous dosing safety and local tissue PK

Combination anti-fibrotic / anti-inflammatory research

Safety on top of standard-of-care biologics

Endoscopic and MRE endpoint model response

Ex vivo human intestinal tissue assays

Clinically validated target engagement in ileal tissue

Clinically achievable tissue concentration benchmarks

TGFβ pathway transcriptomic biomarker research

Intestinal tissue-specific PD signature

Pharmacodynamic benchmark for preclinical dose calibration

• [1] Herbertz S et al. Clinical development of galunisertib (LY2157299 monohydrate): cardiac toxicity requiring intermittent dosing. Drug Des Devel Ther. 2015; 9:4479-4499. View Source
• [2] Agomab Therapeutics NV. Positive Topline Phase 2a Data for Ontunisertib; STENOVA trial safety and efficacy results. Drug-Dev, November 2025. View Source
• [3] FMC Gastro. STENOVA endoscopic response rates: 29.4% at 200 mg BID vs. 11% placebo. February 2026. View Source